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Compound of Interest

Compound Name: 2'-C-methylguanosine

Cat. No.: B023628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 2'-
C-methylguanosine, a modified nucleoside of significant interest in virology and drug

development. Its structural modification, the addition of a methyl group at the 2' position of the

ribose sugar, confers unique biochemical properties, particularly in its role as a viral RNA

polymerase inhibitor.

Physicochemical Properties
The fundamental molecular characteristics of 2'-C-methylguanosine are summarized below.

These data are critical for a range of applications, from medicinal chemistry to structural

biology.

Property Value

Molecular Formula C₁₁H₁₅N₅O₅[1][2][3]

Molecular Weight 297.27 g/mol [1][2]

Canonical SMILES C[C@]1(--INVALID-LINK--N)CO">C@@HO)O

Physical Form Solid
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Detailed experimental protocols for the synthesis and evaluation of 2'-C-methylguanosine can

be found in specialized medicinal chemistry and virology literature. A general workflow for the

characterization of a modified nucleoside analog like 2'-C-methylguanosine is outlined in the

diagram below. This process typically involves chemical synthesis, purification, structural

elucidation, and subsequent biological evaluation.

Conceptual Workflow for Modified Nucleoside
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Caption: A conceptual workflow for the synthesis, characterization, and evaluation of 2'-C-
methylguanosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2′-C-Methylguanosine [sigmaaldrich.com]

2. 2'-C-Methylguanosine | 374750-30-8 [chemicalbook.com]

3. 2-Methylguanosine | C11H15N5O5 | CID 135501934 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2'-C-Methylguanosine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023628#2-c-methylguanosine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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